3-Amino-1-(butan-2-yl)-3-methylthiourea

• IUPAC Name: 1-amino-3-butan-2-yl-1-methylthiourea
• InChI: InChI=1S/C6H15N3S/c1-4-5(2)8-6(10)9(3)7/h5H,4,7H2,1-3H3,(H,8,10)
• InChI Key: HZYGHGBVWWXVPK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)N(C)N
• Molecular Formula: C6H15N3S
• Molecular Weight: 161.27 g/mol

Description

3-Amino-1-(butan-2-yl)-3-methylthiourea is a chemical compound with the molecular formula C7H16N4S. It is also known as S-methylisothiourea hemisulfate and is commonly used in scientific research.

Mechanism of Action

The mechanism of action of 3-Amino-1-(butan-2-yl)-3-methylthiourea involves the inhibition of the enzyme nitric oxide synthase (NOS). NOS is responsible for the production of nitric oxide in the body. By inhibiting NOS, this compound reduces the production of nitric oxide, leading to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to the inhibition of nitric oxide production. The reduction in nitric oxide levels can lead to vasoconstriction, decreased inflammation, and reduced immune response. Additionally, this compound has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Amino-1-(butan-2-yl)-3-methylthiourea in lab experiments is its ability to selectively inhibit NOS without affecting other enzymes or physiological processes. This specificity makes it a valuable tool for studying the role of nitric oxide in various diseases. However, one of the limitations of using this compound is its potential toxicity. High doses of the compound can lead to cell death and organ damage.

Future Directions

There are several future directions for research on 3-Amino-1-(butan-2-yl)-3-methylthiourea. One area of interest is the development of more selective NOS inhibitors that can target specific isoforms of the enzyme. Additionally, further research is needed to understand the long-term effects of this compound on the body and its potential use in the treatment of various diseases. Finally, the development of new synthesis methods for this compound could lead to more efficient production and lower costs for scientific research.

Synthesis Methods

The synthesis of 3-Amino-1-(butan-2-yl)-3-methylthiourea involves the reaction of S-methylisothiourea with butan-2-one. The reaction takes place in the presence of a strong acid catalyst, such as hydrochloric acid. The resulting product is then purified using various techniques, including recrystallization and chromatography.

Scientific Research Applications

3-Amino-1-(butan-2-yl)-3-methylthiourea is widely used in scientific research due to its ability to inhibit the production of nitric oxide. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. The inhibition of nitric oxide production by this compound has been shown to have therapeutic potential in the treatment of various diseases, including cancer, inflammation, and cardiovascular diseases.